Cas no 650637-93-7 (1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride)

• Product Name: 1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride
• CAS No: 650637-93-7
• MF: C₆H₁₀ClN₃O
• MW: 175.616099834442
• MDL: MFCD24842893
• CID: 408202
• PubChem ID: 71758510
• Update Time: 2025-06-09

1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 6-methoxy-, hydrazone, monohydrochloride
• 2-hydrazinyl-6-methoxypyridine hydrochloride
• 1-(6-Methoxypyridin-2-yl)hydrazine hydrochloride
• 1-(6-Methoxypyridin-2-yl)hydrazine hcl
• MYFGMZUAFROVQZ-UHFFFAOYSA-N
• (6-Methoxy-pyridin-2-yl)-hydrazine
• NE19700
• 2-hydrazino-6-methoxypyridine hydrochoride
• 1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride

• MDL： MFCD24842893
• Inchi： 1S/C6H9N3O.ClH/c1-10-6-4-2-3-5(8-6)9-7;/h2-4H,7H2,1H3,(H,8,9);1H
• InChI Key： MYFGMZUAFROVQZ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(NN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 99
• Topological Polar Surface Area: 60.2

Additional information on 1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride

Introduction to 1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride (CAS No: 650637-93-7)

1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 650637-93-7, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of 1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride incorporates a pyridine ring substituted with a methoxy group at the 6-position and a hydrazine moiety at the 2-position, which contributes to its reactivity and biological activity.

The chemical formula of this compound can be represented as C₆H₁₀ClN₃O, reflecting its composition of carbon, hydrogen, chlorine, nitrogen, and oxygen atoms. The presence of the hydrazine group (–NH₂) and the pyridine ring makes 1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical applications.

In recent years, 1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride has been explored for its pharmacological properties. Research has indicated that this compound exhibits inhibitory effects on certain enzymes and receptors, which are relevant to various diseases. Specifically, studies have focused on its potential role in modulating inflammatory pathways and neurotransmitter systems. The pyridine moiety is known to interact with biological targets such as kinases and transcription factors, while the hydrazine group can participate in redox reactions, making it a promising candidate for drug discovery.

One of the most intriguing aspects of 1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride is its ability to serve as a scaffold for designing more complex molecules. Researchers have utilized this compound to synthesize derivatives that exhibit enhanced binding affinity and selectivity towards specific biological targets. For instance, modifications at the methoxy group or the hydrazine moiety have led to compounds with improved pharmacokinetic profiles. These findings underscore the importance of 1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride in medicinal chemistry and its potential to contribute to the development of next-generation therapeutics.

The synthesis of 1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. The introduction of the methoxy group at the 6-position is achieved through nucleophilic substitution reactions, while the attachment of the hydrazine group requires careful control of reaction conditions to avoid side products. The final hydrochloride salt is prepared by treating the free base with hydrochloric acid, ensuring high purity and stability.

From a computational chemistry perspective, 1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride has been subjected to molecular docking studies to evaluate its interactions with biological targets. These studies have revealed that the compound can bind effectively to proteins involved in cancer pathways and neurological disorders. The binding affinities predicted by computational models correlate well with experimental data obtained from enzyme inhibition assays. This suggests that 1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride could be a valuable tool for developing targeted therapies.

The pharmacological evaluation of 1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride has shown promising results in preclinical studies. In vitro experiments have demonstrated its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation. Additionally, animal models have revealed potential therapeutic effects against neurological disorders, including cognitive impairment and oxidative stress-induced damage. These findings highlight the broad therapeutic scope of 1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride and its potential for further clinical investigation.

The safety profile of 1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride is another critical aspect that has been thoroughly examined. Toxicological studies have assessed acute and chronic exposure scenarios to determine potential adverse effects. The results indicate that the compound is well-tolerated at moderate doses but may cause mild gastrointestinal discomfort at higher concentrations. Further research is ongoing to optimize dosing regimens and minimize any potential side effects.

In conclusion, 1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride (CAS No: 650637-93-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological activities. Its potential applications in drug development are vast, ranging from anti-inflammatory agents to neuroprotective therapies. The ongoing research into this compound underscores its importance as a lead molecule for future therapeutics. As scientific understanding continues to evolve, it is likely that new applications for 1-(6-Methoxypyridin-2-yl)hydrazine Hydrochloride will emerge, further solidifying its role in modern medicine.